BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 2-Imino-1,3-
Thiazine Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-methyl-6H-1,3-thiazin-2-imine

Cat. No.: B141329

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This document provides a comprehensive overview of the synthesis, chemical
properties, and potential biological activities of 2-imino-1,3-thiazine derivatives. It has been
compiled to serve as a technical resource for researchers and professionals engaged in drug
discovery and development. Due to a notable scarcity of specific published data for 3-methyl-
6H-1,3-thiazin-2-imine (CAS Number: 153068-60-1), this guide will focus on the broader class
of 2-imino-1,3-thiazine compounds, drawing upon available scientific literature to provide a
foundational understanding of this chemical scaffold.

Introduction to 2-Imino-1,3-Thiazine Derivatives

The 1,3-thiazine core is a six-membered heterocyclic ring containing a nitrogen and a sulfur
atom at positions 1 and 3, respectively. The 2-imino-1,3-thiazine scaffold, characterized by an
exocyclic imine group at the second position, has garnered significant interest in medicinal
chemistry. This interest stems from the diverse pharmacological activities exhibited by its
derivatives, positioning them as promising candidates for the development of novel therapeutic
agents.[1][2] The structural versatility of this scaffold allows for a wide range of substitutions,
enabling the fine-tuning of physicochemical properties and biological activities.

Physicochemical Properties

While experimental data for 3-methyl-6H-1,3-thiazin-2-imine is not readily available,
computed properties from databases like PubChem offer some insight into its general
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characteristics.[3] These properties are crucial for predicting the compound's behavior in

biological systems and for guiding further research.

Table 1: Computed Physicochemical Properties of 3-methyl-6H-1,3-thiazin-2-imine|[3]

Property Value
Molecular Formula CsHsN2S
Molecular Weight 128.20 g/mol
XLogP3 0.8
Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 0

Exact Mass 128.040819 g/mol
Topological Polar Surface Area 52.4 A2

Heavy Atom Count 8

Complexity 130

Synthesis of 2-Imino-1,3-Thiazine Derivatives

Several synthetic strategies have been developed for the preparation of 2-imino-1,3-thiazine

derivatives. A prevalent and versatile method involves the cyclocondensation of a,[3-

unsaturated ketones (chalcones) with thiourea in the presence of a base.[4] This approach

allows for the introduction of diverse substituents on the thiazine ring, facilitating the creation of

compound libraries for structure-activity relationship (SAR) studies.

General Experimental Protocol for Synthesis via

Chalcone Cyclization

This protocol is a generalized procedure based on common methods reported in the literature

for the synthesis of 2-imino-1,3-thiazine derivatives.[4]
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Materials:

o Substituted a,B-unsaturated ketone (chalcone)

e Thiourea

e Ethanol

e Sodium hydroxide (or other suitable base)

¢ Round-bottom flask

o Reflux condenser

e Stirring apparatus

« Filtration apparatus

» Recrystallization solvent (e.g., ethanol)

Procedure:

Dissolve the substituted chalcone (1 equivalent) and thiourea (1-1.2 equivalents) in ethanol
in a round-bottom flask.

e Add a catalytic amount of a base, such as sodium hydroxide.

» Heat the reaction mixture to reflux and maintain for a period of 3-6 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

e Pour the mixture into ice-cold water to precipitate the crude product.

o Collect the solid product by filtration and wash with cold water.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield
the desired 2-imino-1,3-thiazine derivative.
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Workflow for the Synthesis of 2-Imino-1,3-Thiazine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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